molecular formula C19H18N4O2 B7641928 N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide

N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide

Cat. No. B7641928
M. Wt: 334.4 g/mol
InChI Key: GSDSHSVMPCSQDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide, also known as P3A, is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields, such as cancer treatment and drug development. In

Mechanism of Action

The mechanism of action of N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide is not yet fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has also been found to induce oxidative stress in cancer cells, which can lead to cell death.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been found to have anti-inflammatory and anti-oxidant properties. This compound has also been found to modulate the immune system, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide in lab experiments is that it is relatively easy to synthesize and purify. This compound is also stable under a wide range of conditions, which makes it a useful tool for studying various biological processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not yet fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide. One direction is to investigate its potential as a cancer treatment in human clinical trials. Another direction is to explore its potential as a therapeutic agent for other diseases, such as inflammatory disorders and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide involves a series of chemical reactions, starting with the reaction of 3-hydroxypyridine-2-carboxylic acid with thionyl chloride to form 3-chloropyridine-2-carboxylic acid. The resulting compound is then reacted with 6-aminopyridine-3-carboxaldehyde to yield 6-(3-pyridinyl)-3-pyridinylmethanol. This intermediate is then reacted with N-(2-bromoethyl)acetamide to form this compound.

Scientific Research Applications

N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide has been found to have potential applications in various fields of scientific research. One of the most promising applications of this compound is in cancer treatment. Studies have shown that this compound has anti-tumor activity and can inhibit the growth of cancer cells in vitro and in vivo. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition to cancer treatment, this compound has also been investigated for its potential use in drug development, particularly in the development of new antibiotics.

properties

IUPAC Name

N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O2/c1-14(24)23-18-7-3-2-5-15(18)11-21-16-8-9-19(22-12-16)25-17-6-4-10-20-13-17/h2-10,12-13,21H,11H2,1H3,(H,23,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GSDSHSVMPCSQDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=CC=C1CNC2=CN=C(C=C2)OC3=CN=CC=C3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.